4-(Methylamino)butyric acid hydrochloride
Cat. No. B1315160
M. Wt: 153.61 g/mol
InChI Key: JMLHQRQZCMCQNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07365067B2
Procedure details
2.00 g (13.0 mmol) of 4-(methylamino)butanoic acid hydrochloride was dissolved in 40 mL of ethanol and 69 μL (1.30 mmol) of concentrated sulfuric acid was added thereto, followed by stirring of the mixture at 90° C. for 1 hour. The solvent was distilled off under reduced pressure, followed by azeotropy with toluene. 3.02 g of the obtained residue was used for the subsequent reaction as such.
Identifiers
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REACTION_CXSMILES
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[ClH:1].[CH3:2][NH:3][CH2:4][CH2:5][CH2:6][C:7]([OH:9])=[O:8].S(=O)(=O)(O)O.[CH2:15](O)[CH3:16]>>[ClH:1].[CH3:2][NH:3][CH2:4][CH2:5][CH2:6][C:7]([O:9][CH2:15][CH3:16])=[O:8] |f:0.1,4.5|
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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Cl.CNCCCC(=O)O
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Name
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Quantity
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40 mL
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Type
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reactant
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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69 μL
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Stirring
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Type
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CUSTOM
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Details
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by stirring of the mixture at 90° C. for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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The solvent was distilled off under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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3.02 g of the obtained residue was used for the subsequent reaction as such
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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Smiles
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Cl.CNCCCC(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
